Cas no 1060651-05-9 (1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one)

• Product Name: 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one
• CAS No: 1060651-05-9
• MF: C₂₇H₃₆N₂O
• MW: 404.587547302246
• MDL: MFCD31630414
• CID: 4559916
• Update Time: 2025-05-25

1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one
• SY233155
• 1,3-Bis(2,6-diisopropylphenyl)-4-imidazoline-2-one

• MDL： MFCD31630414
• Inchi： 1S/C27H36N2O/c1-17(2)21-11-9-12-22(18(3)4)25(21)28-15-16-29(27(28)30)26-23(19(5)6)13-10-14-24(26)20(7)8/h9-20H,1-8H3
• InChI Key： MBTSWMUYEUMHPK-UHFFFAOYSA-N
• SMILES： O=C1N(C=CN1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 526
• Topological Polar Surface Area: 23.6

Additional information on 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one

Introduction to 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one (CAS No. 1060651-05-9)

1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one, identified by the CAS number 1060651-05-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the imidazolone class, characterized by a five-membered heterocyclic structure containing two nitrogen atoms and a carbonyl group. The presence of bulky 2,6-diisopropylphenyl substituents on the imidazolone ring imparts unique electronic and steric properties, making it a valuable candidate for various applications in medicinal chemistry and material science.

The structural features of 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one contribute to its potential as a building block in the synthesis of more complex molecules. The rigid imidazolone core provides stability and tunable reactivity, while the electron-donating nature of the nitrogen atoms allows for interactions with biological targets. This has led to its exploration in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor binding studies.

In recent years, there has been growing interest in imidazolone derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit promising properties as pharmacological tools. For instance, modifications of the imidazolone scaffold have been investigated for their potential in modulating inflammatory pathways and neurotransmitter systems. The 2,6-diisopropylphenyl groups enhance lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

One of the most compelling aspects of 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one is its versatility in synthetic chemistry. Researchers have leveraged this compound as a precursor in the preparation of more intricate molecules, including those designed for targeted drug delivery systems. The ability to functionalize the imidazolone ring with additional substituents opens up avenues for fine-tuning its pharmacokinetic and pharmacodynamic profiles. This adaptability makes it an attractive choice for medicinal chemists seeking to develop next-generation therapeutics.

The chemical stability of 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one under various conditions is another key consideration. Its robustness ensures that it can be stored and handled without significant degradation, which is essential for both laboratory research and potential industrial applications. Furthermore, its compatibility with standard organic solvents allows for easy integration into multi-step synthetic routes.

From a material science perspective, this compound has shown potential in the development of advanced materials. Its rigid structure and electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices. The 2,6-diisopropylphenyl groups contribute to improved charge transport properties, which are critical for optimizing device performance.

The synthesis of 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one involves well-established methodologies that have been refined over time. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advances in catalytic techniques have further streamlined these processes, making large-scale production more feasible.

In conclusion,1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-one (CAS No. 1060651-05-9) represents a fascinating compound with diverse applications spanning pharmaceuticals and materials science. Its unique structural features and chemical properties position it as a valuable asset in ongoing research efforts aimed at developing innovative solutions to complex challenges.